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Compound of Interest

Compound Name: 8-NBD-cGMP

Cat. No.: B15557509 Get Quote

For researchers, scientists, and drug development professionals, the specific detection of cyclic

guanosine monophosphate (cGMP) is crucial for understanding its role as a second messenger

in numerous signaling pathways. This guide provides an objective comparison of 8-NBD-
cGMP, a fluorescent analog of cGMP, with other common fluorescent probes, supported by

experimental data and detailed protocols to aid in the selection of the most appropriate tool for

your research needs.

8-NBD-cGMP (8-(2-(7-Nitrobenzo-[1][2][3]oxadiazol-4-yl)amino)ethylthio-guanosine-3',5'-cyclic

monophosphate) is a membrane-permeable fluorescent probe that acts as an activator of

cGMP-dependent protein kinases (PKGs). Its fluorescence is environmentally sensitive,

exhibiting a significant increase in quantum yield in hydrophobic environments, such as the

cGMP binding pocket of proteins. This property makes it a potentially useful tool for monitoring

cGMP binding and localization. However, a thorough evaluation of its specificity and

photophysical properties is essential for its validation as a reliable cGMP probe.

Comparative Analysis of Fluorescent cGMP Probes
To provide a clear comparison, the following table summarizes the key performance

parameters of 8-NBD-cGMP and two other widely used fluorescent cGMP probes: the

genetically encoded sensor Red cGull and the FRET-based sensor cGi500.
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Feature 8-NBD-cGMP Red cGull cGi500

Probe Type Small Molecule Genetically Encoded
Genetically Encoded

(FRET)

Affinity for cGMP

(Kd/EC50)
~59 nM (for PfPKG)[2] 0.33 µM[4] ~500 nM

Selectivity (cGMP vs.

cAMP)
Data not available

Negligible response to

cAMP
High

Excitation Wavelength ~475 nm[5] 567 nm[4] ~430 nm (CFP)

Emission Wavelength ~525 nm[5] 591 nm[4]
~475 nm (CFP) &

~530 nm (YFP)

Quantum Yield Data not available
Increases 1.5-fold

upon cGMP binding

FRET efficiency

changes

Photostability Data not available Data not available

Subject to

photobleaching of

fluorescent proteins

Membrane

Permeability
Yes[6]

No (requires

transfection)

No (requires

transfection)

cGMP Signaling Pathway and Probe Validation
Workflow
The following diagrams illustrate the canonical cGMP signaling pathway and a general

workflow for validating the specificity of a fluorescent cGMP probe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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